N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide, also known as HTA, is a compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of acrylamides and has been shown to possess unique biochemical and physiological properties.
Mechanism of Action
The mechanism of action of N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide is not fully understood. However, it is believed that this compound exerts its anti-cancer activity by inhibiting the activity of specific enzymes and signaling pathways that are essential for cancer cell survival. This compound has been shown to inhibit the activity of protein kinase B (Akt), which is a key regulator of cell survival and proliferation. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to possess unique biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes that are involved in the programmed cell death pathway. This compound has also been shown to inhibit the activity of specific enzymes and signaling pathways that are essential for cancer cell survival. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in most organic solvents, which makes it easy to work with in the lab. However, this compound also has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, more research is needed to determine its potential toxicity and side effects.
Future Directions
There are several future directions for research on N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide. One area of research is to further elucidate its mechanism of action. Another area of research is to determine its potential applications in other fields such as neurology and immunology. Additionally, more research is needed to determine its potential toxicity and side effects in vivo. Overall, this compound has shown great promise as a potential therapeutic agent for cancer treatment and other diseases, and further research is needed to fully understand its potential.
Synthesis Methods
N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide can be synthesized through a simple reaction between 2-thiophenecarboxylic acid and 2-amino-4-hydroxybenzenethiol. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is a yellow crystalline powder that is soluble in most organic solvents.
Scientific Research Applications
N-{[(2-hydroxyphenyl)amino]carbonothioyl}-3-(2-thienyl)acrylamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to possess potent anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways.
Properties
IUPAC Name |
(E)-N-[(2-hydroxyphenyl)carbamothioyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c17-12-6-2-1-5-11(12)15-14(19)16-13(18)8-7-10-4-3-9-20-10/h1-9,17H,(H2,15,16,18,19)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNLLQPORVBXUMN-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NC(=O)C=CC2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)NC(=S)NC(=O)/C=C/C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.